Cas no 2229284-18-6 (4-(propan-2-yloxy)but-1-yne)

4-(Propan-2-yloxy)but-1-yne is a versatile alkyne ether compound characterized by its reactive terminal alkyne group and ether linkage. Its structure, featuring an isopropoxy substituent, enhances solubility in organic solvents while maintaining reactivity in click chemistry and coupling reactions. This compound is particularly useful in synthetic organic chemistry as a building block for pharmaceuticals, agrochemicals, and advanced materials. The propargylic ether moiety allows for efficient functionalization via Sonogashira, Huisgen cycloaddition, or other alkyne-specific transformations. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for researchers developing complex molecular architectures.
4-(propan-2-yloxy)but-1-yne structure
4-(propan-2-yloxy)but-1-yne structure
Product Name:4-(propan-2-yloxy)but-1-yne
CAS No:2229284-18-6
MF:C7H12O
MW:112.169582366943
CID:6032358
PubChem ID:20782688
Update Time:2025-06-07

4-(propan-2-yloxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yloxy)but-1-yne
    • SCHEMBL10136489
    • 2229284-18-6
    • EN300-1771997
    • Inchi: 1S/C7H12O/c1-4-5-6-8-7(2)3/h1,7H,5-6H2,2-3H3
    • InChI Key: OQEBOHLXPQRMDW-UHFFFAOYSA-N
    • SMILES: O(CCC#C)C(C)C

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 85.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 9.2Ų

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